6-Methyl-5-[(6-methyl-4-oxo-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-5-yl)methyl]-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-4-one
6-Methyl-5-[(6-methyl-4-oxo-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-5-yl)methyl]-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-4-one
Brand Name:
Vulcanchem
CAS No.:
331648-13-6
VCID:
VC0512147
InChI:
InChI=1S/C33H34N2O4/c1-18-24-15-20-7-3-11-34-13-5-9-22(28(20)34)30(24)38-32(36)26(18)17-27-19(2)25-16-21-8-4-12-35-14-6-10-23(29(21)35)31(25)39-33(27)37/h15-16H,3-14,17H2,1-2H3
SMILES:
CC1=C(C(=O)OC2=C1C=C3CCCN4C3=C2CCC4)CC5=C(C6=C(C7=C8C(=C6)CCCN8CCC7)OC5=O)C
Molecular Formula:
C33H34N2O4
Molecular Weight:
522.6g/mol
6-Methyl-5-[(6-methyl-4-oxo-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-5-yl)methyl]-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-4-one
CAS No.: 331648-13-6
Main Products
VCID: VC0512147
Molecular Formula: C33H34N2O4
Molecular Weight: 522.6g/mol
![6-Methyl-5-[(6-methyl-4-oxo-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-5-yl)methyl]-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-4-one - 331648-13-6](/images/no_structure.jpg)
| CAS No. | 331648-13-6 |
|---|---|
| Product Name | 6-Methyl-5-[(6-methyl-4-oxo-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-5-yl)methyl]-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-4-one |
| Molecular Formula | C33H34N2O4 |
| Molecular Weight | 522.6g/mol |
| IUPAC Name | 6-methyl-5-[(6-methyl-4-oxo-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-5-yl)methyl]-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-4-one |
| Standard InChI | InChI=1S/C33H34N2O4/c1-18-24-15-20-7-3-11-34-13-5-9-22(28(20)34)30(24)38-32(36)26(18)17-27-19(2)25-16-21-8-4-12-35-14-6-10-23(29(21)35)31(25)39-33(27)37/h15-16H,3-14,17H2,1-2H3 |
| Standard InChIKey | PJIPNTNNELTZTA-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=O)OC2=C1C=C3CCCN4C3=C2CCC4)CC5=C(C6=C(C7=C8C(=C6)CCCN8CCC7)OC5=O)C |
| Canonical SMILES | CC1=C(C(=O)OC2=C1C=C3CCCN4C3=C2CCC4)CC5=C(C6=C(C7=C8C(=C6)CCCN8CCC7)OC5=O)C |
| PubChem Compound | 3095448 |
| Last Modified | Nov 11 2021 |
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